Cas no 45172-42-7 ((2S)-4-cyano-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic Acid)

• Product Name: (2S)-4-cyano-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic Acid
• CAS No: 45172-42-7
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 2691739
• PubChem ID: 10998754
• Update Time: 2025-04-21

(2S)-4-cyano-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic Acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-cyano-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• DB-200151
• SCHEMBL13318958
• DTXSID10451322
• 45172-42-7
• (2S)-4-cyano-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic Acid

• Inchi： 1S/C10H16N2O4/c1-10(2,3)16-9(15)12-7(8(13)14)5-4-6-11/h7H,4-5H2,1-3H3,(H,12,15)(H,13,14)/t7-/m0/s1
• InChI Key： GFRAZDGVUSPMRH-ZETCQYMHSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.11100700Da
• Monoisotopic Mass: 228.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 99.4Ų